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Compound of Interest

Compound Name: PF-739

Cat. No.: B10861081

Get Quote

For researchers, scientists, and professionals in drug development, the proper handling and

disposal of chemical compounds are paramount to ensuring a safe and compliant laboratory

environment. This guide provides essential information on the recommended procedures for

the disposal of PF-739, a research chemical identified as an AMP-activated protein kinase

(AMPK) agonist. While a specific Safety Data Sheet (SDS) with detailed disposal instructions

for PF-739 is not publicly available, this document outlines the best practices for its disposal

based on general laboratory safety protocols and the available chemical information.

It is critical to consult your institution's specific safety guidelines and a certified safety

professional before proceeding with any chemical disposal.

Chemical and Physical Properties of PF-739
Understanding the properties of PF-739 is the first step in its safe handling and disposal. The

following table summarizes key data points gathered from chemical suppliers.
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Property Value

Chemical Name

(3R,3aR,6R,6aR)-6-((6-Chloro-5-(4-(1-

(hydroxymethyl)cyclopropyl)phenyl)-1H-

benzo[d]imidazol-2-yl)oxy)hexahydrofuro[3,2-

b]furan-3-ol[1][2]

CAS Number 1852452-14-2[1][2]

Molecular Formula C23H23ClN2O5[1]

Molecular Weight 442.89 g/mol [1]

Appearance Not specified, likely a solid.

Solubility Soluble in DMSO.[3]

Storage
Short term (days to weeks) at 0 - 4°C; Long

term (months to years) at -20°C.[1]

Standard Disposal Procedures for Research-Grade
Organic Compounds
In the absence of a specific SDS for PF-739, the disposal process should follow the standard

operating procedures for organic chemical waste within a research laboratory. This generally

involves a multi-step process to ensure the safety of personnel and compliance with

environmental regulations.

Step 1: Personal Protective Equipment (PPE)

Before handling PF-739 for disposal, ensure you are wearing appropriate PPE. This includes:

Safety glasses or goggles

Chemical-resistant gloves

A lab coat

Step 2: Waste Segregation
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Proper segregation of chemical waste is crucial. PF-739 waste should be categorized based on

its physical state and any solvents used.

Solid Waste: Unused or expired PF-739 powder should be collected in a designated, sealed,

and clearly labeled waste container. Do not mix with other solid wastes unless explicitly

permitted by your institution's waste management plan.

Liquid Waste: Solutions containing PF-739, such as those prepared with DMSO, should be

collected in a separate, labeled container for liquid organic waste. Avoid mixing different

solvent waste streams unless your facility's procedures allow for it.

Contaminated Materials: Any materials that have come into contact with PF-739, such as

pipette tips, gloves, and weighing paper, should be disposed of as solid chemical waste.

Step 3: Labeling and Storage of Waste

All waste containers must be accurately and clearly labeled. The label should include:

The words "Hazardous Waste"

The full chemical name(s) of the contents (e.g., "PF-739," "Dimethyl Sulfoxide")

The approximate concentration and quantity of each chemical

The date the waste was first added to the container

The name of the principal investigator or lab group

Store waste containers in a designated, secondary containment area away from general

laboratory traffic.

Step 4: Arranging for Disposal

Contact your institution's Environmental Health and Safety (EHS) department to arrange for the

pickup and disposal of the chemical waste. Follow their specific procedures for waste manifest

submission and collection.
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Experimental Protocols
While no specific experimental protocols for the disposal of PF-739 are available, the general

principle is to avoid any chemical reactions within the waste container. Therefore, do not mix

PF-739 waste with incompatible materials. Given that its reactivity is not well-documented

publicly, a conservative approach of isolating this waste stream is recommended.

Visualizing the Disposal Workflow
The following diagram illustrates a general decision-making workflow for the disposal of

laboratory chemicals like PF-739.
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General Laboratory Chemical Disposal Workflow
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This structured approach to chemical waste management is fundamental to maintaining a safe

and compliant research environment. By adhering to these general guidelines and consulting

with institutional safety experts, researchers can ensure the proper and safe disposal of PF-
739 and other laboratory chemicals.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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